Cas no 1803604-51-4 (5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride)

• Product Name: 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride
• CAS No: 1803604-51-4
• MDL: MFCD28383954
• CID: 4617649
• PubChem ID: 136992896
• Update Time: 2025-10-30

5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride

• MDL： MFCD28383954

Additional information on 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride

Introduction to 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride (CAS No. 1803604-51-4)

5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride (CAS No. 1803604-51-4) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both an amino group and a carboximidamide moiety, contribute to its multifaceted interactions with biological targets, making it a promising candidate for further investigation.

The triazole ring in 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride is a key structural determinant that influences its pharmacological properties. Triazole derivatives are well-documented for their antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of additional functional groups, such as the amino and carboximidamide units, enhances the compound's ability to modulate biological pathways. This has led to extensive interest in exploring its potential as an intermediate in the synthesis of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of carboximidamide derivatives in drug discovery. These compounds exhibit unique binding affinities and mechanisms of action that make them valuable tools for developing new treatments for various diseases. The dihydrochloride salt form of 5-amino-1H-1,2,3-triazole-4-carboximidamide improves its solubility and stability, facilitating its use in both laboratory and clinical settings.

In the context of contemporary research, 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride has been investigated for its potential role in addressing unmet medical needs. Studies have demonstrated its efficacy in inhibiting certain enzymes and receptors implicated in inflammatory and autoimmune disorders. The compound's ability to interact with biological targets at the molecular level makes it a compelling subject for further pharmacological exploration.

The synthesis of 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. Researchers have leveraged modern techniques such as multi-step functionalization and catalytic processes to optimize its production. This accessibility is crucial for conducting large-scale studies and translating laboratory findings into clinical applications.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By modifying specific functional groups or introducing additional moieties, chemists can tailor its properties to target specific diseases or biological pathways. This flexibility underscores the importance of 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride as a versatile building block in medicinal chemistry.

Current research initiatives are focused on elucidating the detailed mechanisms by which 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride exerts its biological effects. High-throughput screening (HTS) techniques have been employed to identify new therapeutic applications for this compound. Additionally, computational modeling approaches have been utilized to predict its interactions with biological targets, providing insights into its potential pharmacological profile.

The pharmaceutical industry has taken note of the promising attributes of 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride and is actively exploring its commercial viability. Several companies have initiated preclinical studies to evaluate its safety and efficacy in animal models. These efforts are part of a broader trend toward developing innovative treatments based on heterocyclic compounds like triazoles.

The environmental impact of synthesizing and utilizing 5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride is also a consideration in modern research practices. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such sustainability-focused approaches align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion,5-amino-1H-1,2,3-triazole-4-carboximidamide dihydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile scaffold for drug development underscores its importance in addressing current challenges in medicine. As research continues to uncover new insights into its properties and mechanisms of action,5-amino-HETRACAR-DI will likely remain at the forefront of medicinal chemistry innovation.